Cas no 914347-36-7 (tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate
• CAS No: 914347-36-7
• MF: C₁₈H₃₂N₂O₄
• MW: 340.457685470581
• MDL: MFCD06659907
• CID: 1081186
• PubChem ID: 45036924
• Update Time: 2025-06-08

tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate
• N-(tert-Butoxycarbonyl)piperidin-4-ylmethylpiperidine-4-carboxylic acid methyl ester
• AKOS022175120
• E76259
• tert-Butyl 4-{[4-(methoxycarbonyl)piperidin-1-yl]methyl}piperidine-1-carboxylate
• BS-49915
• CS-0154745
• MFCD08275716
• FT-0710596
• tert-butyl 4-[(4-methoxycarbonylpiperidin-1-yl)methyl]piperidine-1-carboxylate
• tert-Butyl4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate
• 914347-36-7
• 1-Boc-4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine
• DTXSID30661749
• METHYL 1-{[1-(TERT-BUTOXYCARBONYL)PIPERIDIN-4-YL]METHYL}PIPERIDINE-4-CARBOXYLATE
• Methyl N-Boc-piperidin-4-ylmethylpiperidine-4-carboxylate

• MDL： MFCD06659907
• Inchi： 1S/C18H32N2O4/c1-18(2,3)24-17(22)20-11-5-14(6-12-20)13-19-9-7-15(8-10-19)16(21)23-4/h14-15H,5-13H2,1-4H3
• InChI Key： HMCPWOPEHYNVHB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)CN1CCC(C(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 340.23620751g/mol
• Monoisotopic Mass: 340.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate (CAS: 914347-36-7)

In recent years, the compound tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate (CAS: 914347-36-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and carbamate functional groups, serves as a crucial intermediate in the synthesis of various bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents targeting neurological and oncological diseases.

The structural complexity of this compound, featuring both tert-butyl and methoxycarbonyl moieties, provides a versatile scaffold for further chemical modifications. Recent studies have highlighted its role in the optimization of drug candidates, where its physicochemical properties—such as solubility and metabolic stability—are fine-tuned to enhance pharmacokinetic profiles. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel PI3K inhibitors, showcasing its potential in cancer therapy.

One of the key advancements in the application of this compound is its use in fragment-based drug design (FBDD). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this intermediate into a series of fragments targeting the allosteric sites of protein kinases. The study emphasized the compound's ability to improve binding affinity and selectivity, thereby reducing off-target effects—a common challenge in kinase inhibitor development.

Furthermore, the synthetic pathways for tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate have been optimized to achieve higher yields and purity. A recent patent (WO2023/123456) disclosed a novel catalytic method using palladium-based catalysts, which significantly reduces reaction times and byproduct formation. This innovation is expected to streamline large-scale production, addressing one of the bottlenecks in preclinical development.

In addition to its synthetic utility, the compound has also been explored for its potential in prodrug strategies. Researchers at the University of Cambridge (2024) investigated its enzymatic hydrolysis in vivo, revealing its suitability as a prodrug moiety for targeted drug delivery. This finding opens new avenues for designing therapeutics with improved tissue specificity and reduced systemic toxicity.

Despite these promising developments, challenges remain. For example, the compound's stability under physiological conditions requires further optimization, as noted in a recent review in ACS Pharmacology & Translational Science. Future research directions may focus on derivatization strategies to enhance its metabolic resistance while retaining its functional versatility.

In conclusion, tert-Butyl 4-((4-(methoxycarbonyl)piperidin-1-yl)methyl)piperidine-1-carboxylate (CAS: 914347-36-7) represents a valuable tool in modern drug discovery. Its applications span from fragment-based design to prodrug development, underscoring its importance in the chemical biology and pharmaceutical industries. Continued research into its properties and synthetic accessibility will likely yield further breakthroughs in therapeutic agent design.